Cas no 50621-04-0 (Acetic acid, 2-thiazolidinylidene-, ethyl ester)

• Product Name: Acetic acid, 2-thiazolidinylidene-, ethyl ester
• CAS No: 50621-04-0
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 364494
• PubChem ID: 68121972
• Update Time: 2025-04-19

Acetic acid, 2-thiazolidinylidene-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-thiazolidinylidene-, ethyl ester
• ethyl 2-(1,3-thiazolidin-2-ylidene)acetate
• 50621-04-0
• Ethyl (1,3-thiazolidin-2-ylidene)acetate
• ethoxycarbonyl methylenethiazolidin
• DTXSID90737994

• Inchi： 1S/C7H11NO2S/c1-2-10-7(9)5-6-8-3-4-11-6/h5,8H,2-4H2,1H3
• InChI Key： LOTIFAYZTRAOOR-UHFFFAOYSA-N
• SMILES： S1C(=CC(=O)OCC)NCC1

Computed Properties

• Exact Mass: 173.05113
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 38.33